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Compound of Interest

Compound Name: NOR116

Cat. No.: B1143032 Get Quote

This guide provides a comprehensive comparison of NOR116, a halogen-free flame retardant,

with other alternatives in various polyolefin grades. The information is intended for researchers,

scientists, and professionals in drug development and material science, offering objective

performance data and detailed experimental methodologies.

NOR116: An Overview
NOR116, commercially known as Flamestab® NOR 116, is a monomeric N-alkoxy hindered

amine (NOR HAS) that functions as a versatile additive for polyolefins.[1][2][3] It serves as both

a halogen-free flame retardant and a UV stabilizer, effective at low concentrations.[1][2][4] Its

chemical structure is based on a triazine derivative.[1]

Comparison with Alternative Flame Retardants
The selection of a flame retardant for polyolefins depends on various factors including the

specific polymer grade, processing conditions, and desired performance characteristics.

NOR116 offers a unique combination of flame retardancy and UV stability. A comparison with

other common flame retardants is presented below.

Table 1: Comparison of NOR116 with Alternative Flame Retardants
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Feature
NOR116 (NOR
HALS)

Ammonium
Polyphosphate
(APP)

Magnesium
Hydroxide
(MDH)

Decabromodip
henyl Ether
(DecaBDE)

Flame Retardant

Type

Halogen-Free

(Nitrogen-based)

Halogen-Free

(Phosphorus-

based)

Halogen-Free

(Inorganic)

Halogenated

(Brominated)

Primary

Mechanism

Radical

scavenging in

the gas phase

Forms a

protective char

layer

(intumescent)[5]

[6]

Endothermic

decomposition,

releases water

vapor[7][8]

Radical

scavenging in

the gas phase

Key Advantages

Effective at low

concentrations,

dual function (FR

& UV stabilizer),

good polymer

compatibility.[1]

[4]

High efficiency in

intumescent

systems, low

smoke toxicity.[5]

Low cost, smoke

suppressant.[8]

High flame

retardancy

efficiency.[9]

Key

Disadvantages

Limited

standalone data

across all

polyolefin

grades.

Can be

hygroscopic,

may require

higher loading

levels than

NOR116.

Requires very

high loading

levels (often

>50%), which

can negatively

impact

mechanical

properties.[7]

Environmental

and health

concerns,

bioaccumulative,

releases toxic

byproducts upon

combustion.[10]

[11]

Typical Loading

Level
0.5 - 2.0%[3][4]

10 - 30% (in

intumescent

systems)

40 - 70%[7] 10 - 15%

Polyolefin

Compatibility
Excellent[1][2]

Good, often used

in combination

with other

synergists.[5][12]

Fair, high loading

can be

challenging.

Good

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 11 Tech Support

https://www.nbinno.com/article/flame-retardants/ammonium-polyphosphate-in-plastics-achieving-fire-safety-with-eco-friendly-solutions-re
https://www.mdpi.com/1420-3049/28/8/3464
https://www.mdpi.com/2673-8023/2/1/11
http://www.magnesiaspecialties.com/technical-resources/MagShield-Overview-of-Flame-Retardants-Including-MgOH2.pdf
http://tamtranco.com/UserFiles/File/Phu%20Gia/chong%20chay/Flamestab_NOR_116_TDS_1473784900.pdf
https://www.researchgate.net/profile/Heinz-Herbst-3/publication/316716408_NOR-based_Flame_Retardant_and_Versatile_Synergist/links/590f06730f7e9b2863a5e92b/NOR-based-Flame-Retardant-and-Versatile-Synergist.pdf
https://www.nbinno.com/article/flame-retardants/ammonium-polyphosphate-in-plastics-achieving-fire-safety-with-eco-friendly-solutions-re
http://www.magnesiaspecialties.com/technical-resources/MagShield-Overview-of-Flame-Retardants-Including-MgOH2.pdf
https://www.gov.uk/government/publications/brominated-flame-retardants-properties-incident-management-and-toxicology/brominated-flame-retardants-decabromodiphenyl-ether-general-information
https://www.mdpi.com/2673-8023/2/1/11
https://www.epa.gov/sites/default/files/2014-05/documents/decabde_final.pdf
https://chm.pops.int/TheConvention/POPsReviewCommittee/Meetings/POPRC10/POPRC10Followup/DecaBDE(AnnexFinformation)/tabid/4290/ctl/Download/mid/13177/Default.aspx?id=13&ObjID=19036
https://www.additivesforpolymer.com/portfolio/bx-uv-nor116/
https://www.researchgate.net/profile/Heinz-Herbst-3/publication/316716408_NOR-based_Flame_Retardant_and_Versatile_Synergist/links/590f06730f7e9b2863a5e92b/NOR-based-Flame-Retardant-and-Versatile-Synergist.pdf
https://www.mdpi.com/2673-8023/2/1/11
http://tamtranco.com/UserFiles/File/Phu%20Gia/chong%20chay/Flamestab_NOR_116_TDS_1473784900.pdf
https://www.scribd.com/document/58105521/Basf-flamestab-Nor-116
https://www.nbinno.com/article/flame-retardants/ammonium-polyphosphate-in-plastics-achieving-fire-safety-with-eco-friendly-solutions-re
https://pmc.ncbi.nlm.nih.gov/articles/PMC7664228/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1143032?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Efficacy of NOR116 in Different Polyolefin Grades
Direct, side-by-side comparative data for the efficacy of NOR116 as a standalone additive

across a wide range of polyolefin grades is limited in publicly available literature. However,

existing data provides insights into its performance in specific applications.

Polypropylene (PP)
NOR116 has been shown to be an effective flame retardant in polypropylene, particularly in

fibers and nonwovens.

Table 2: Flame Retardancy of NOR116 in Polypropylene Nonwovens

Property Test Method Result Loading Level

UL 94 Rating Vertical Burn Test VTM-2 1%

Limiting Oxygen Index

(LOI)
ASTM D2863 24.2% 1%

Source: Data derived from BASF technical documentation.[4][13]

Polyethylene (PE)
Data for NOR116 as a standalone flame retardant in various polyethylene grades is less

specific. One study investigated a formulation of a triazine derivative (similar to NOR116) and

ammonium polyphosphate (APP) in Low-Density Polyethylene (LDPE) and Linear Low-Density

Polyethylene (LLDPE). While this doesn't isolate the effect of NOR116, it demonstrates its

utility in polyethylene systems. For instance, a formulation containing a triazine derivative and

APP in LDPE achieved a UL 94 V0 rating.[12]

A presentation by BASF indicates that 1% of Flamestab® NOR® 116 in a 200 µm LLDPE film

achieves a B2 rating according to the DIN 4102 standard.[4]

Due to the lack of comprehensive, direct comparative studies, it is recommended that

researchers conduct their own evaluations to determine the optimal loading and performance

of NOR116 in their specific polyolefin grade and application.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 11 Tech Support

https://www.benchchem.com/product/b1143032?utm_src=pdf-body
https://www.benchchem.com/product/b1143032?utm_src=pdf-body
https://www.benchchem.com/product/b1143032?utm_src=pdf-body
https://www.benchchem.com/product/b1143032?utm_src=pdf-body
https://www.researchgate.net/profile/Heinz-Herbst-3/publication/316716408_NOR-based_Flame_Retardant_and_Versatile_Synergist/links/590f06730f7e9b2863a5e92b/NOR-based-Flame-Retardant-and-Versatile-Synergist.pdf
https://www.researchgate.net/publication/316716408_NOR-based_Flame_Retardant_and_Versatile_Synergist
https://www.benchchem.com/product/b1143032?utm_src=pdf-body
https://www.benchchem.com/product/b1143032?utm_src=pdf-body
https://www.benchchem.com/product/b1143032?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC7664228/
https://www.researchgate.net/profile/Heinz-Herbst-3/publication/316716408_NOR-based_Flame_Retardant_and_Versatile_Synergist/links/590f06730f7e9b2863a5e92b/NOR-based-Flame-Retardant-and-Versatile-Synergist.pdf
https://www.benchchem.com/product/b1143032?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1143032?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocols
Detailed methodologies for the key flammability tests cited in this guide are provided below.

UL 94 Vertical Burn Test
Objective: To determine the flammability classification of a plastic material.

Apparatus:

Test chamber

Bunsen burner with a 10 mm diameter barrel

Specimen holder

Timing device

Surgical cotton

Procedure:

Specimen Preparation: A rectangular specimen (typically 125 mm x 13 mm) is conditioned at

a specified temperature and humidity.

Test Setup: The specimen is clamped vertically from its top. A layer of dry surgical cotton is

placed 300 mm below the specimen.

Flame Application: A 20 mm high blue flame is applied to the center of the bottom edge of

the specimen for 10 seconds.

First Afterflame Time (t1): The duration for which the specimen continues to flame after the

first flame application is recorded.

Second Flame Application: Immediately after the flaming of the specimen ceases, the flame

is reapplied for another 10 seconds.

Second Afterflame Time (t2) and Afterglow Time (t3): The duration of flaming and glowing

after the second flame application are recorded.
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Dripping: It is observed whether any dripping particles ignite the cotton below.

Classification: The material is classified as V-0, V-1, or V-2 based on the afterflame times,

afterglow time, and whether dripping particles ignite the cotton.

Table 3: UL 94 Vertical Burn Classifications

Criteria V-0 V-1 V-2

Afterflame time for

each individual

specimen (t1 or t2)

≤ 10 s ≤ 30 s ≤ 30 s

Total afterflame time

for any set of 5

specimens (t1 + t2)

≤ 50 s ≤ 250 s ≤ 250 s

Afterflame plus

afterglow time for

each individual

specimen after the

second flame

application (t2 + t3)

≤ 30 s ≤ 60 s ≤ 60 s

Dripping particles that

ignite cotton
No No Yes

Afterglow to the

holding clamp
No No No

Limiting Oxygen Index (LOI) Test (ASTM D2863)
Objective: To determine the minimum concentration of oxygen in a flowing mixture of oxygen

and nitrogen that will just support flaming combustion of a material.

Apparatus:

Heat-resistant glass test column

Specimen holder
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Gas mixture control system (oxygen and nitrogen)

Flow measurement and control devices

Ignition source

Procedure:

Specimen Preparation: A specimen of specified dimensions is prepared and conditioned.

Test Setup: The specimen is mounted vertically in the center of the glass column.

Gas Flow: A mixture of oxygen and nitrogen is introduced into the bottom of the column and

flows upwards. The initial oxygen concentration is set based on the expected LOI of the

material.

Ignition: The top edge of the specimen is ignited with a flame.

Observation: The burning behavior of the specimen is observed. The test is considered a

"pass" if the flame self-extinguishes before a certain amount of the specimen is consumed or

within a specific time after ignition. It is a "fail" if the specimen burns beyond these limits.

Oxygen Concentration Adjustment: The oxygen concentration is adjusted, and the test is

repeated with a new specimen until the minimum concentration required to sustain

combustion is determined. This is the LOI value.

Cone Calorimetry (ISO 5660-1)
Objective: To measure the heat release rate and other flammability characteristics of a material

when exposed to a controlled level of radiant heat.

Apparatus:

Conical radiant heater

Specimen holder and load cell

Spark igniter
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Exhaust system with gas analysis (oxygen, carbon monoxide, carbon dioxide)

Smoke density measurement system (laser)

Procedure:

Specimen Preparation: A square specimen (typically 100 mm x 100 mm) is wrapped in

aluminum foil, leaving the top surface exposed, and placed in the specimen holder.

Test Setup: The specimen is placed on a load cell under the conical heater, which is set to a

specific heat flux (e.g., 35 or 50 kW/m²).

Ignition: The spark igniter is positioned above the specimen to ignite the combustible gases

that are evolved as the material heats up. The time to ignition is recorded.

Data Collection: Throughout the test, the following parameters are continuously measured:

Heat Release Rate (HRR), particularly the peak HRR (pHRR)

Mass loss rate

Smoke production rate

Concentrations of oxygen, carbon monoxide, and carbon dioxide in the exhaust gas.

Test Termination: The test is typically continued until flaming ceases and the mass loss rate

becomes negligible.
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Figure 1. Experimental workflow for comparing flame retardant efficacy.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 11 Tech Support

https://www.nbinno.com/article/flame-retardants/ammonium-polyphosphate-in-plastics-achieving-fire-safety-with-eco-friendly-solutions-re
https://www.mdpi.com/1420-3049/28/8/3464
https://www.mdpi.com/2673-8023/2/1/11
http://www.magnesiaspecialties.com/technical-resources/MagShield-Overview-of-Flame-Retardants-Including-MgOH2.pdf
https://www.gov.uk/government/publications/brominated-flame-retardants-properties-incident-management-and-toxicology/brominated-flame-retardants-decabromodiphenyl-ether-general-information
https://www.epa.gov/sites/default/files/2014-05/documents/decabde_final.pdf
https://chm.pops.int/TheConvention/POPsReviewCommittee/Meetings/POPRC10/POPRC10Followup/DecaBDE(AnnexFinformation)/tabid/4290/ctl/Download/mid/13177/Default.aspx?id=13&ObjID=19036
https://pmc.ncbi.nlm.nih.gov/articles/PMC7664228/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7664228/
https://www.researchgate.net/publication/316716408_NOR-based_Flame_Retardant_and_Versatile_Synergist
https://www.benchchem.com/product/b1143032#efficacy-of-nor116-in-different-polyolefin-grades
https://www.benchchem.com/product/b1143032#efficacy-of-nor116-in-different-polyolefin-grades
https://www.benchchem.com/product/b1143032#efficacy-of-nor116-in-different-polyolefin-grades
https://www.benchchem.com/product/b1143032#efficacy-of-nor116-in-different-polyolefin-grades
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1143032?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1143032?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 11 / 11 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1143032?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

